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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B3430168

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-
Tridecanol (CAS No. 112-70-9), a long-chain fatty alcohol relevant in various research and
development applications, including its use as a surfactant, lubricant, and in the manufacturing
of plasticizers. This document presents its Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) data, along with detailed experimental protocols for data
acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 1-Tridecanol, facilitating easy
reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3430168?utm_src=pdf-interest
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift

Coupling Constant

Multiplicity Assignment
(ppm) (Hz)
3.64 Triplet 6.6 H-1
1.57 Quintet 6.9 H-2
1.26 Multiplet H-3 to H-12
0.88 Triplet 6.8 H-13
13C NMR Data
Chemical Shift (ppm) Assignment
63.08 C-1
32.81 C-2
31.92 C-11
29.66 C-41t0 C-10
29.58 C-3
29.36 C-12
25.74 C-3
22.69 C-12'
14.11 C-13

Note: Assignments are based on typical chemical shifts for long-chain alcohols. Primes (°)

denote carbons closer to the terminal methyl group.

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment
3331 Strong, Broad O-H stretch
2923 Strong C-H asymmetric stretch
2853 Strong C-H symmetric stretch
1467 Medium C-H bend (scissoring)
1058 Medium C-O stretch
721 Weak C-H rock
Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment
43 100 [CsH7]*
57 85 [CaHo]*
41 80 [CsHs]*
55 75 [CaH7]*
70 60 [CsHa1o]*
83 55 [CeHa1]*
69 50 [CsHo]*
97 40 [C7H13]*

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

NMR Spectroscopy

Sample Preparation:

o Approximately 10-20 mg of 1-Tridecanol was dissolved in 0.6-0.7 mL of deuterated

chloroform (CDCls).
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e The solution was filtered through a pipette with a cotton plug into a 5 mm NMR tube to

remove any particulate matter.

e Asmall amount of tetramethylsilane (TMS) was added as an internal standard (0 ppm).

1H NMR Spectroscopy:

Instrument: 90 MHz NMR Spectrometer

Solvent: CDCl3

Temperature: Ambient

Number of Scans: 16

Relaxation Delay: 1.0 s

Pulse Width: 45°

Acquisition Time: 2.7 s

Spectral Width: 4000 Hz

13C NMR Spectroscopy:

Instrument: 22.5 MHz NMR Spectrometer

Solvent: CDCIz

Temperature: Ambient

Number of Scans: 256

Relaxation Delay: 2.0 s

Pulse Width: 30°

Acquisition Time: 1.6 s
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e Spectral Width: 5000 Hz

e Decoupling: Proton decoupled

Infrared (IR) Spectroscopy

Sample Preparation:

o For the Attenuated Total Reflectance (ATR) measurement, a small amount of liquid 1-
Tridecanol (melted if solid at room temperature) was placed directly onto the ATR crystal.

e For the KBr pellet method, a few milligrams of solid 1-Tridecanol were ground with
anhydrous potassium bromide (KBr) and pressed into a thin, transparent pellet.

Data Acquisition (FT-IR):

Instrument: Fourier Transform Infrared Spectrometer

e Method: Attenuated Total Reflectance (ATR) or KBr Pellet
e Spectral Range: 4000-400 cm™1

e Resolution: 4 cm~1

e Number of Scans: 32

e Background: A background spectrum of the clean, empty ATR crystal or a pure KBr pellet
was recorded and subtracted from the sample spectrum.

Mass Spectrometry

Sample Preparation and Introduction:

» Adilute solution of 1-Tridecanol was prepared in a volatile organic solvent such as methanol
or dichloromethane.

e The sample was introduced into the mass spectrometer via direct injection or through a gas
chromatograph (GC) for separation from any impurities.
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Data Acquisition (Electron lonization - El):

Instrument: Gas Chromatograph-Mass Spectrometer (GC-MS)

« lonization Mode: Electron lonization (EI)

 lonization Energy: 70 eV

e Mass Range: m/z 30-300

e Scan Speed: 1 scan/s

e Source Temperature: 230 °C

e GC Column: Capillary column suitable for separating long-chain alcohols (e.g., DB-5ms).
o Carrier Gas: Helium

o Temperature Program: An initial oven temperature of 50°C, held for 2 minutes, followed by a
ramp of 10°C/min to 250°C, held for 5 minutes.

Visualizations

The following diagrams illustrate key experimental and logical workflows in the spectroscopic
analysis of 1-Tridecanol.
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General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.
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Electron lonization Fragmentation of 1-Tridecanol

1-Tridecanol
[C13H280]*-

m/z = 200 (not observed)

- -Ci2H2s - H20

o-Cleavage &)ehydration

[C13H26]*
m/z = 182

Alkyl Chain Fragmentation

[CnH2n+1]* Fragments

[CsHA]+
m/z = 43
(Base Peak)

Other Alkyl
Fragments

Click to download full resolution via product page

Fragmentation of 1-Tridecanol in MS.

o To cite this document: BenchChem. [Spectroscopic Profile of 1-Tridecanol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3430168#spectroscopic-data-of-1-tridecanol-nmr-ir-
mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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